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Compound of Interest

Compound Name: 1,1-Dichloro-1,2-difluoroethane

Cat. No.: B167932

An In-depth Technical Guide on the Physical Properties of 1,1-Dichloro-1,2-difluoroethane

This technical guide provides a comprehensive overview of the core physical properties of 1,1-
Dichloro-1,2-difluoroethane. The information is intended for researchers, scientists, and
professionals in the field of drug development and chemical synthesis. This document presents
guantitative data in a structured format, details relevant experimental protocols, and includes a
visualization of an experimental workflow.

Compound Identification

Chemical Name: 1,1-Dichloro-1,2-difluoroethane CAS Number: 1842-05-3[1][2] Synonyms:
HCFC-132c, R-132c[2] Molecular Formula: C2H2Cl2F2[1][2]

Physical Properties

The physical properties of 1,1-Dichloro-1,2-difluoroethane are summarized in the table
below. It is important to distinguish it from its isomer, 1,2-Dichloro-1,1-difluoroethane (CAS
1649-08-7), as their physical properties differ.
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Property Value Units Conditions Reference
Molecular Weight  134.93 g/mol [1]

Boiling Point 45 °C [1]

Melting Point -101.2 °C [3]

Density 1.4163 g/cms3 at 20 °C [3]

Vapor Pressure 340.0 mmHg [3]

Water Solubility 850 mg/L at24 °C [3]

Note: Some properties listed may be for the isomer 1,2-Dichloro-1,1-difluoroethane (CAS 1649-

08-7) due to ambiguity in historical literature. The data presented here is the most accurate
representation available for 1,1-Dichloro-1,2-difluoroethane (CAS 1842-05-3).

Experimental Protocols

The following sections detail the general methodologies for determining the key physical

properties of halogenated hydrocarbons like 1,1-Dichloro-1,2-difluoroethane.

Determination of Boiling Point (Thiele Tube Method)

The Thiele tube method is a common and efficient technique for determining the boiling point of

a small liquid sample.

Materials:

Thiele tube

Thermometer (calibrated)

Capillary tube (sealed at one end)

Sample of 1,1-Dichloro-1,2-difluoroethane

Heat source (e.g., Bunsen burner or heating mantle)
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Mineral oil or other suitable heating fluid

Rubber band or wire for attaching the sample tube to the thermometer

Procedure:

A small amount of 1,1-Dichloro-1,2-difluoroethane is placed in a small test tube.

A capillary tube, sealed at one end, is inverted and placed into the test tube containing the
sample.

The test tube is attached to a thermometer using a rubber band or wire, ensuring the sample
is level with the thermometer bulb.

The Thiele tube is filled with a heating fluid (e.g., mineral oil) to a level above the side arm.

The thermometer and sample assembly are immersed in the heating fluid within the Thiele
tube.

The side arm of the Thiele tube is gently heated, causing the fluid to circulate and ensure
uniform heating.

As the temperature rises, a stream of bubbles will emerge from the open end of the inverted
capillary tube.

Heating is continued until a steady stream of bubbles is observed.
The heat source is then removed, and the apparatus is allowed to cool.

The boiling point is the temperature at which the liquid just begins to enter the capillary tube.

Determination of Melting Point (Capillary Method)

For substances that are solid at room temperature, the melting point can be determined using a

melting point apparatus. Since 1,1-Dichloro-1,2-difluoroethane has a very low melting point,

this procedure would require a specialized low-temperature apparatus.

Materials:
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e Melting point apparatus with a cooling stage

o Capillary tubes (sealed at one end)

e Finely powdered sample of solidified 1,1-Dichloro-1,2-difluoroethane
Procedure:

» A small amount of the solidified and finely powdered sample is packed into a capillary tube to
a height of 2-3 mm.

e The capillary tube is placed in the heating block of the melting point apparatus.
e The sample is cooled to a temperature well below its expected melting point.
e The sample is then heated at a slow, controlled rate (e.g., 1-2 °C per minute).

o The temperature at which the first drop of liquid appears is recorded as the beginning of the
melting range.

e The temperature at which the entire solid has turned into a clear liquid is recorded as the end
of the melting range. For a pure compound, this range should be narrow.

Determination of Vapor Pressure (Static Method)

The static method involves measuring the pressure of the vapor in equilibrium with the liquid at
a specific temperature in a closed system.

Materials:

o Avacuum-tight apparatus consisting of a sample container, a pressure gauge (manometer),
and a connection to a vacuum pump.

o Thermostatic bath to control the temperature of the sample.
Procedure:

o Asmall, degassed sample of 1,1-Dichloro-1,2-difluoroethane is introduced into the sample
container.
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e The apparatus is evacuated to remove any air.
e The sample container is then brought to the desired temperature using the thermostatic bath.

e The system is allowed to reach equilibrium, at which point the pressure reading on the
manometer stabilizes.

e This stabilized pressure is the vapor pressure of the substance at that temperature.

e The measurement can be repeated at different temperatures to obtain a vapor pressure
curve.

Determination of Water Solubility (Flask Method)

The flask method is suitable for determining the solubility of substances in water.
Materials:

o Erlenmeyer flask with a stopper

e Analytical balance

o Magnetic stirrer and stir bar

o Constant temperature bath

« Filtration apparatus (e.g., syringe filter)

¢ Analytical method for quantification (e.g., Gas Chromatography)

Procedure:

e An excess amount of 1,1-Dichloro-1,2-difluoroethane is added to a known volume of
distilled water in an Erlenmeyer flask.

e The flask is sealed and placed in a constant temperature bath.

e The mixture is stirred for a prolonged period (e.g., 24-48 hours) to ensure equilibrium is
reached.
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 After stirring, the mixture is allowed to stand undisturbed in the constant temperature bath to
allow for phase separation.

e A sample of the aqueous phase is carefully withdrawn, ensuring no undissolved droplets of
the test substance are included. The sample is typically filtered.

e The concentration of 1,1-Dichloro-1,2-difluoroethane in the aqueous sample is determined
using a suitable analytical technique, such as Gas Chromatography with an appropriate
detector. This concentration represents the water solubility at that temperature.

Experimental Workflow Visualization

The following diagram illustrates the experimental workflow for the determination of the boiling
point of 1,1-Dichloro-1,2-difluoroethane using the Thiele tube method.
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Caption: Workflow for Boiling Point Determination using the Thiele Tube Method.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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